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Compound of Interest

Desethylene Ciprofloxacin
Compound Name:
hydrochloride

Cat. No. B601371

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for
Desethylene Ciprofloxacin hydrochloride, a major metabolite of the widely used antibiotic,
Ciprofloxacin. Due to a notable scarcity of direct quantitative solubility data for this specific
metabolite in publicly accessible literature, this document presents the available qualitative
information. To provide a valuable comparative context and methodological framework, this
guide also includes extensive quantitative solubility data and detailed experimental protocols
for the parent compound, Ciprofloxacin hydrochloride.

Desethylene Ciprofloxacin Hydrochloride:
Physicochemical Properties and Qualitative
Solubility

Desethylene Ciprofloxacin hydrochloride is recognized as a primary metabolite of
Ciprofloxacin, exhibiting antibacterial activity.[1][2] Its physicochemical properties are
summarized below.
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Property Value Source

Molecular Formula C15H17CIFN30O3 [1]

Molecular Weight 341.77 g/mol [1]

Melting Point >240°C (decomposes) [1][3]

Appearance White to pale green solid United States Biological
Storage -20°C under inert atmosphere [1][3]

The solubility of Desethylene Ciprofloxacin hydrochloride is qualitatively described as slight
in several common solvents.

Solvent Qualitative Solubility Source
Water Slightly Soluble [4]
Dimethyl Sulfoxide (DMSO) Slightly Soluble [4]
Methanol Slightly Soluble [4]

Ciprofloxacin Hydrochloride: A Reference for
Quantitative Solubility

In contrast to its desethylene metabolite, the solubility of Ciprofloxacin hydrochloride has been
extensively studied. This data serves as a critical reference point for researchers working with
related compounds.

Aqueous Solubility

The aqueous solubility of Ciprofloxacin hydrochloride is pH-dependent.
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Solvent Temperature (°C) Solubility Source
Water 25 approx. 36 mg/mL [5]
Water 20 30,000 mg/L [5]
» Freely soluble (35
Water Not Specified [41[6]
mg/mL)

0.1N Hydrochloric N

Not Specified Soluble [5]

Acid

Solubility in Organic Solvents

Solvent Qualitative Solubility Source

Ethanol Practically Insoluble [5]

Experimental Protocols for Solubility Determination

While specific protocols for Desethylene Ciprofloxacin hydrochloride are not detailed in the
available literature, the methodologies used for its parent compound, Ciprofloxacin

hydrochloride, are directly applicable.

General Solubility Assessment (Shake-Flask Method)

A standard approach for determining equilibrium solubility is the shake-flask method.
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Preparation Equilibration Separation & Analysis

Weigh excess Add to a known Agitate at constant Filter or centrifuge to Quantify concentration in
Desethylene Ciprofloxacin HCI volume of solvent temperature (e.g., 24-72h) remove undissolved solid the supernatant (e.g., HPLC, UV-Vis)

Ciprofloxacin

Hepatic Metabolism
(Modification of Piperazinyl Group)

Desethylene Ciprofloxacin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Solubility Landscape of Desethylene
Ciprofloxacin Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b601371#desethylene-ciprofloxacin-
hydrochloride-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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